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Cat. No.: B15596743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,5-Diepipsidial A is a naturally occurring meroterpenoid that has garnered significant interest

within the scientific community due to its potent biological activities, particularly its cytotoxic

effects against various human cancer cell lines. This technical guide provides a detailed

overview of the discovery, natural source, and chemical properties of 4,5-Diepipsidial A. It

further outlines the experimental protocols for its isolation and structure elucidation and

summarizes its known biological activities with a focus on its anticancer properties. Finally, a

proposed mechanism of action involving the inhibition of the anti-apoptotic protein Bcl-2 is

presented.

Discovery and Natural Source
4,5-Diepipsidial A was first isolated from the leaves of the guava tree, Psidium guajava L., a

plant belonging to the Myrtaceae family.[1][2] Subsequent studies have also identified its

presence in the fruits of the same plant.[3] This compound is part of a larger family of

structurally related meroterpenoids, including psidials, guajadials, and psiguadials, that have

been isolated from this species.
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4,5-Diepipsidial A is classified as a triterpenoid.[4] Its chemical structure and properties are

summarized in the table below.

Property Value Reference

Chemical Name 4,5-Diepipsidial A [4][5][6]

CAS Number 1219603-97-0 [4][5][6]

Molecular Formula C30H34O5 [4][5][6]

Molecular Weight 474.59 g/mol [4][5][6]

Class Meroterpenoid [1][2]

Biological Activity: Cytotoxicity
4,5-Diepipsidial A has demonstrated significant cytotoxic activity against a range of human

cancer cell lines. The 50% inhibitory concentration (IC50) values from various studies are

presented in the table below for comparative analysis.
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Cell Line Cancer Type IC50 Value (µM) Reference

A549 Lung Carcinoma 0.16 [3][7]

Huh7 Hepatoma 2.82 [7][8]

DU145 Prostate Carcinoma 4.79 [7][8]

CCRF-CEM
Acute Lymphoblastic

Leukemia
7.0 [7]

HCT116 Colorectal Carcinoma 9.13 [7]

HL-60
Promyelocytic

Leukemia
3.21 - 9.94 [1]

SMMC-7721 Hepatoma 3.21 - 9.94 [1]

MCF-7
Breast

Adenocarcinoma
3.21 - 9.94 [1]

SW-480
Colorectal

Adenocarcinoma
3.21 - 9.94 [1]

*Note: The IC50 values for HL-60, SMMC-7721, MCF-7, and SW-480 are reported as a range

for a group of sixteen isolated meroterpenoids, including 4,5-Diepipsidial A.[1]

Experimental Protocols
Isolation and Purification of 4,5-Diepipsidial A
The following is a generalized protocol for the isolation of 4,5-Diepipsidial A from Psidium

guajava, based on methods reported for related meroterpenoids.
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Extraction

Fractionation

Purification

Dried and powdered
Psidium guajava leaves/fruits

Extraction with
petroleum ether or ethanol

Filtration and concentration
in vacuo

Crude Extract

Silica Gel Column
Chromatography

Collection of Fractions
based on TLC analysis

Semi-preparative HPLC
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Structure Elucidation

Purified 4,5-Diepipsidial A

Mass Spectrometry (MS)
- Determines molecular weight

and formula

Nuclear Magnetic Resonance (NMR)
- 1H, 13C, COSY, HMQC, HMBC

- Determines connectivity and
stereochemistry

Elucidated Structure of
4,5-Diepipsidial A

X-ray Crystallography
(for related compounds)

- Confirms absolute stereochemistry

Confirmation
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4,5-Diepipsidial A

Bcl-2

Inhibition

Mitochondrion

Prevents pore formation

Cytochrome c release

Apoptosome formation

Caspase Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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